Cas no 2639391-59-4 (ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride)

• Product Name: ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride
• CAS No: 2639391-59-4
• MF: C₈H₁₅ClN₄O₂
• MW: 234.683300256729
• MDL: MFCD33549216
• CID: 5642562
• PubChem ID: 155970868
• Update Time: 2025-10-27

ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(1S)-1-aminopropyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride
• EN300-27780594
• 2639391-59-4
• ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride

• MDL： MFCD33549216
• Inchi： 1S/C8H14N4O2.ClH/c1-3-5(9)6-10-7(12-11-6)8(13)14-4-2;/h5H,3-4,9H2,1-2H3,(H,10,11,12);1H/t5-;/m0./s1
• InChI Key： DAPXVXZIGXZYCC-JEDNCBNOSA-N
• SMILES： Cl.O(CC)C(C1=NNC([C@H](CC)N)=N1)=O

Computed Properties

• Exact Mass: 234.0883534g/mol
• Monoisotopic Mass: 234.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9Ų

Additional information on ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride

Comprehensive Overview of Ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride (CAS No. 2639391-59-4)

Ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride (CAS No. 2639391-59-4) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The hydrochloride salt form enhances its stability and solubility, making it particularly useful in drug development and other applications.

The 1,2,4-triazole core structure is a key feature of this compound, contributing to its versatility in medicinal chemistry. Researchers are increasingly interested in triazole derivatives due to their antimicrobial, antifungal, and anticancer properties. The (1S)-1-aminopropyl side chain introduces chirality, which is crucial for enantioselective synthesis and the development of targeted therapies. The ethyl carboxylate group further enhances the compound's reactivity, enabling its use as an intermediate in complex synthetic pathways.

In recent years, the demand for chiral building blocks like Ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride has surged, driven by advancements in asymmetric synthesis and personalized medicine. This compound is particularly relevant in the development of small-molecule inhibitors and protease inhibitors, which are hot topics in drug discovery. Its unique structure allows for the design of molecules with high specificity and reduced side effects, addressing a critical need in modern therapeutics.

From a synthetic perspective, CAS No. 2639391-59-4 offers several advantages. The hydrochloride salt form ensures better handling and storage, while the ethyl ester group provides a convenient handle for further functionalization. Researchers often explore its potential in peptide mimetics and bioisosteres, where it can replace traditional amino acids to improve metabolic stability and bioavailability. These applications align with current trends in drug optimization and fragment-based drug design.

The pharmaceutical industry is also investigating Ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride for its role in kinase inhibition. Kinases are a major focus in oncology research, and the ability to modulate their activity with small molecules has transformative potential. This compound's triazole scaffold can interact with ATP-binding sites, making it a valuable tool for developing next-generation targeted therapies. Its chiral center further allows for the exploration of stereospecific interactions, a growing area of interest in precision medicine.

Beyond drug discovery, CAS No. 2639391-59-4 has applications in agrochemical research. The 1,2,4-triazole moiety is known to exhibit herbicidal and fungicidal activities, and researchers are exploring its derivatives for sustainable crop protection solutions. The compound's aminopropyl side chain can be tailored to enhance binding affinity to specific plant enzymes, offering a pathway to develop environmentally friendly pesticides with reduced off-target effects.

In the context of green chemistry, Ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride presents opportunities for eco-friendly synthesis. The ethyl carboxylate group can participate in biocatalytic transformations, reducing the need for harsh reagents and minimizing waste. This aligns with the global push toward sustainable chemical processes and the principles of circular economy.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are critical for research and industrial applications. The hydrochloride salt form also facilitates crystallization, enabling detailed structure-activity relationship (SAR) studies.

As the scientific community continues to explore triazole-based compounds, Ethyl 3-(1S)-1-aminopropyl-1H-1,2,4-triazole-5-carboxylate hydrochloride stands out as a promising candidate for multiple applications. Its combination of chirality, reactivity, and biological activity makes it a valuable asset in both academic and industrial settings. Future research will likely uncover even more uses for this versatile molecule, solidifying its place in the toolkit of modern chemists and pharmacologists.